Cas no 890638-31-0 (N-(3,4-dimethylphenyl)-2-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide)

• Product Name: N-(3,4-dimethylphenyl)-2-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide
• CAS No: 890638-31-0
• MF: C₁₉H₂₁N₅O₂S
• MW: 383.46734213829
• CID: 5439542
• Update Time: 2025-10-30

N-(3,4-dimethylphenyl)-2-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-2-[1-(4-methoxyphenyl)tetrazol-5-yl]sulfanylpropanamide
• N-(3,4-dimethylphenyl)-2-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide

• Inchi： 1S/C19H21N5O2S/c1-12-5-6-15(11-13(12)2)20-18(25)14(3)27-19-21-22-23-24(19)16-7-9-17(26-4)10-8-16/h5-11,14H,1-4H3,(H,20,25)
• InChI Key： QLQWEBDYVZDPSQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(C)=C1)(=O)C(SC1N(C2=CC=C(OC)C=C2)N=NN=1)C

Additional information on N-(3,4-dimethylphenyl)-2-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide

Comprehensive Analysis of N-(3,4-dimethylphenyl)-2-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide (CAS 890638-31-0)

The compound N-(3,4-dimethylphenyl)-2-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide (CAS 890638-31-0) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of a tetrazole ring, methoxyphenyl group, and dimethylphenyl moiety makes it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with multiple biological targets.

One of the most searched questions about this compound revolves around its synthetic pathway. The synthesis typically involves a multi-step process, starting with the formation of the 1-(4-methoxyphenyl)-1H-tetrazole-5-thiol intermediate, followed by coupling with 2-bromopropanoyl chloride and subsequent reaction with 3,4-dimethylaniline. This method ensures high yield and purity, making it a preferred route for industrial-scale production. The compound’s sulfanyl linkage is critical for its stability and reactivity, a feature often highlighted in recent publications.

In the context of drug discovery, N-(3,4-dimethylphenyl)-2-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide has been explored for its enzyme inhibitory properties. Preliminary studies suggest it may act as a modulator for specific kinase enzymes, which are pivotal in cellular signaling pathways. This aligns with the growing trend of targeting kinase inhibitors in oncology and inflammatory diseases, a hot topic in 2024’s biomedical research landscape.

Another area of interest is the compound’s physicochemical properties. With a molecular weight of 383.47 g/mol and a logP value indicative of moderate lipophilicity, it exhibits favorable ADME (Absorption, Distribution, Metabolism, Excretion) profiles. These properties are crucial for its potential as a lead compound in medicinal chemistry. Researchers frequently search for solubility data and stability under physiological conditions, which are well-documented for this molecule.

The agrochemical sector has also shown interest in CAS 890638-31-0, particularly for its potential as a pesticide intermediate. Its tetrazole core is known to confer resistance to metabolic degradation, enhancing the longevity of active ingredients. This aligns with the global demand for sustainable crop protection solutions, a trending topic in agricultural science.

From a patent perspective, several applications involving this compound have been filed, underscoring its commercial viability. Innovations focus on its derivatives for non-toxic pest control and selective herbicidal activity. Such developments resonate with the increasing emphasis on green chemistry and eco-friendly formulations.

In summary, N-(3,4-dimethylphenyl)-2-{1-(4-methoxyphenyl)-1H-1,2,3,4-tetrazol-5-ylsulfanyl}propanamide (CAS 890638-31-0) represents a multifaceted molecule with promising applications across pharmaceuticals and agrochemicals. Its structural uniqueness, coupled with favorable bioactivity, positions it as a compound of enduring scientific and industrial relevance.